Cas no 2648865-36-3 (rac-(1R,2S,6S,7S)-3-oxa-4-azatricyclo[5.2.1.0,2,6]dec-4-ene-5-carboxylic acid)

• Product Name: rac-(1R,2S,6S,7S)-3-oxa-4-azatricyclo[5.2.1.0,2,6]dec-4-ene-5-carboxylic acid
• CAS No: 2648865-36-3
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 6503218
• PubChem ID: 165670625
• Update Time: 2025-10-29

rac-(1R,2S,6S,7S)-3-oxa-4-azatricyclo[5.2.1.0,2,6]dec-4-ene-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S,6S,7S)-3-oxa-4-azatricyclo[5.2.1.0,2,6]dec-4-ene-5-carboxylic acid
• EN300-7493336
• Z4130934034
• 2648865-36-3

• Inchi： 1S/C9H11NO3/c11-9(12)7-6-4-1-2-5(3-4)8(6)13-10-7/h4-6,8H,1-3H2,(H,11,12)/t4-,5+,6-,8-/m1/s1
• InChI Key： RCRUBCADZAQKLQ-BYPJNBLXSA-N
• SMILES： O1[C@H]2[C@@H](C(C(=O)O)=N1)[C@@H]1CC[C@H]2C1

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.9Ų

Additional information on rac-(1R,2S,6S,7S)-3-oxa-4-azatricyclo[5.2.1.0,2,6]dec-4-ene-5-carboxylic acid

Rac-(1R,2S,6S,7S)-3-Oxa-4-Azatricyclo[5.2.1.0²,⁶]Dec-4-ene-5-Carboxylic Acid: A Comprehensive Overview

The compound rac-(1R,2S,6S,7S)-3-oxa-4-azatricyclo[5.2.1.0²,⁶]dec-4-ene-5-carboxylic acid, with CAS number 2648865-36-3, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique tricyclic structure and its potential applications in drug design and development.

The molecular structure of this compound is characterized by a tricyclo[5.2.1.0²,⁶] framework, which includes an oxabicyclic system and an azabicyclic system. The presence of the carboxylic acid group at position 5 adds to its functional diversity, making it a versatile molecule for various chemical reactions and biological interactions.

Recent studies have highlighted the importance of such tricyclic compounds in medicinal chemistry due to their ability to interact with specific biological targets with high affinity and selectivity. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that similar compounds can act as inhibitors of certain enzymes involved in disease pathways, such as kinases or proteases.

The synthesis of rac-(1R,2S,6S,7S)-3-oxa-4-azatricyclo[5.2.1.0²,⁶]dec-4-ene-5-carboxylic acid involves a multi-step process that typically begins with the construction of the tricyclic core followed by functionalization at specific positions to introduce the carboxylic acid group. This synthesis often requires advanced techniques such as ring-closing metathesis or enamine chemistry to achieve the desired stereochemistry and connectivity.

In terms of applications, this compound has shown promise in several areas:

• Pharmacological applications: The compound's ability to bind to specific receptors or enzymes makes it a potential candidate for drug development in treating conditions such as cancer or neurodegenerative diseases.
• Material science: The rigid tricyclic structure could be exploited for designing new materials with unique mechanical or electronic properties.
• Catalysis: The functional groups present in this molecule could serve as catalysts for various organic transformations.

The latest research on this compound has focused on optimizing its synthesis to improve yield and stereocontrol while reducing environmental impact. For example, green chemistry approaches such as using biocatalysts or solvent-free conditions have been explored to make the production process more sustainable.

In conclusion, rac-(1R,2S,6S,7S)-3-oxa-4-azatricyclo[5.2.1.0²,⁶]dec-4-ene-5-carboxylic acid, CAS number 2648865-36-, represents a significant advancement in organic chemistry due to its complex structure and diverse potential applications.